Cas no 5407-98-7 (Cyclobutyl phenyl ketone)
Cyclobutyl phenyl ketone structure
Product Name:Cyclobutyl phenyl ketone
CAS No:5407-98-7
MF:C11H12O
MW:160.212383270264
MDL:MFCD00001326
CID:85333
PubChem ID:87566069
Update Time:2025-04-18
Cyclobutyl phenyl ketone Chemical and Physical Properties
Names and Identifiers
-
- cyclobutyl phenyl ketone
- Benzoylcyclobutane
- 1-Phenylcyclobutylcarboxaldehyde
- cyclobutyl(phenyl)methanone
- cyclobutyl-phenyl-methanone
- Methanone, cyclobutylphenyl-
- MVEBDOSCXOQNAR-UHFFFAOYSA-N
- CYCLOBUTYLPHENYLKETONE
- NSC10744
- Cyclobutylphenylketon
- phenyl cyclobutyl ketone
- Methanone,cyclobutylphenyl-
- DSSTox_CID_28176
- DSSTox_RID_82736
- DSSTox_GSID_48201
- Cyclobutyl(phenyl)methanone #
- Cyclobutyl phenyl ketone, 98%
- Me
- SY049457
- Methanone, (cyclobutyl)(phenyl)-
- NSC-10744
- NSC 10744
- FS-1052
- DTXCID9028176
- NS00032943
- EINECS 226-473-5
- CHEMBL3187192
- CAS-5407-98-7
- DTXSID1048201
- AT10641
- NCGC00257510-01
- MFCD00001326
- CS-0063896
- SCHEMBL3113279
- FT-0624157
- 5407-98-7
- A829950
- AKOS009156391
- Tox21_303524
- EN300-82990
- cyclobutylphenyl ketone
- 226-473-5
- FAA40798
- Cyclobutyl phenyl ketone
-
- MDL： MFCD00001326
- Inchi： 1S/C11H12O/c12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
- InChI Key： MVEBDOSCXOQNAR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1CCC1
- BRN： 2044307
Computed Properties
- Exact Mass: 160.08900
- Monoisotopic Mass: 160.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Not determined
- Density: 1.05 g/mL at 25 °C(lit.)
- Melting Point: 116℃
- Boiling Point: 115°C/6.8mmHg
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.547(lit.)
- PSA: 17.07000
- LogP: 2.66940
- Solubility: Not determined
Cyclobutyl phenyl ketone Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
Cyclobutyl phenyl ketone Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Cyclobutyl phenyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112754-100g |
Cyclobutyl(phenyl)methanone |
5407-98-7 | 95% | 100g |
$406.57 | 2023-09-01 | |
| Fluorochem | 003371-1g |
Cyclobutyl phenyl ketone |
5407-98-7 | 98% | 1g |
￡483.00 | 2022-02-28 | |
| Fluorochem | 003371-2g |
Cyclobutyl phenyl ketone |
5407-98-7 | 98% | 2g |
￡847.00 | 2022-02-28 | |
| Fluorochem | 003371-5g |
Cyclobutyl phenyl ketone |
5407-98-7 | 98% | 5g |
￡1753.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153782-1g |
Cyclobutyl phenyl ketone |
5407-98-7 | >95.0%(GC) | 1g |
¥163.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153782-25g |
Cyclobutyl phenyl ketone |
5407-98-7 | >95.0%(GC) | 25g |
¥2143.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153782-5G |
Cyclobutyl phenyl ketone |
5407-98-7 | >95.0%(GC) | 5g |
¥545.90 | 2023-09-03 | |
| Chemenu | CM202960-100g |
Cyclobutyl phenyl ketone |
5407-98-7 | 95% | 100g |
$349 | 2021-08-04 | |
| Chemenu | CM202960-100g |
Cyclobutyl phenyl ketone |
5407-98-7 | 95% | 100g |
$*** | 2023-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C869060-1g |
Cyclobutyl Phenyl Ketone |
5407-98-7 | 98% | 1g |
￥127.80 | 2022-09-02 |
Cyclobutyl phenyl ketone Related Literature
-
Victor-Emmanuel H. Kassin,Romain Morodo,Thomas Toupy,Isaline Jacquemin,Kristof Van Hecke,Rapha?l Robiette,Jean-Christophe M. Monbaliu Green Chem. 2021 23 2336
-
2. The Fischer indolisation of cyclopropyl phenyl ketone and cyclobutyl phenyl ketone phenylhydrazonesBrian Robinson,Munir I. Khan,Mark J. Shaw J. Chem. Soc. Perkin Trans. 1 1987 2265
-
3. The elimination of carbon monoxide from acid derivatives. Part III. Planar carbonium ions as necessary intermediatesDavid G. Pratt,Eugene Rothstein J. Chem. Soc. C 1968 2548
-
4. Index pages
-
Amir Taheri,Changhui Liu,Bingbing Lai,Cheng Cheng,Xiaojuan Pan,Yanlong Gu Green Chem. 2014 16 3715
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